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Compound of Interest

Compound Name: SHLP-6

Cat. No.: B15598394 Get Quote

This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling Small Humanin-Like

Peptide 6 (SHLP-6). The following procedural guidance is designed to ensure the safe and

effective use of this peptide in a laboratory setting.

SHLP-6 is a mitochondrial-derived peptide that has been shown to increase apoptosis, with

potential applications in cancer research and studies on aging.[1][2] As with any bioactive

peptide, proper handling is crucial to ensure personnel safety and maintain the integrity of the

compound.

Physical and Chemical Properties
A summary of the key physical and chemical properties of SHLP-6 is provided in the table

below for easy reference.
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Property Value Source

Full Name Small Humanin-Like Peptide 6 [1]

Amino Acid Sequence

H-Met-Leu-Asp-Gln-Asp-Ile-

Pro-Met-Val-Gln-Pro-Leu-Leu-

Lys-Val-Arg-Leu-Phe-Asn-Asp-

OH

[1]

Molecular Weight 2385.87 g/mol [3]

Purity Typically ≥95% (by HPLC) [1][3]

Appearance Lyophilized white powder [1]

Solubility

Insoluble in water. Soluble in a

small amount of DMSO or 60%

acetonitrile in water with 0.1%

TFA.

[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling SHLP-6 to minimize exposure and ensure

personal safety.
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PPE Category Specific Requirements Rationale

Hand Protection Nitrile or latex gloves.
Prevents skin contact with the

peptide.

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from splashes or

aerosols.

Body Protection Laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

Not generally required for

small quantities of lyophilized

powder. Use a certified

respirator (e.g., N95) if there is

a risk of aerosolization or when

handling larger quantities.

Minimizes inhalation of the

peptide.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard procedure for the reconstitution and handling of lyophilized

SHLP-6.

Experimental Workflow for SHLP-6 Reconstitution and Use
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1. Preparation
- Don PPE

- Prepare sterile workspace

2. Reconstitution
- Bring SHLP-6 vial to room temperature

- Add recommended solvent (e.g., DMSO)

Proceed to

3. Solubilization
- Gently vortex or pipette to mix
- Ensure complete dissolution

Proceed to

4. Aliquoting & Storage
- Aliquot into smaller volumes

- Store at -20°C or -80°C

Proceed to

5. Experimental Use
- Thaw aliquot on ice

- Dilute to final concentration in assay buffer

For use

6. Disposal
- Decontaminate all materials

- Dispose of waste according to institutional guidelines

Post-experiment

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling and preparation of SHLP-6 for

experimental use.

Detailed Methodology:

Preparation: Before handling the lyophilized peptide, ensure you are wearing the appropriate

PPE as outlined in the table above. Prepare a clean and sterile workspace, such as a

laminar flow hood, to prevent contamination.

Reconstitution: Allow the vial of lyophilized SHLP-6 to equilibrate to room temperature before

opening to prevent condensation.[3] Following the manufacturer's instructions, add the

appropriate solvent. For SHLP-6, which is insoluble in water, a small amount of dimethyl

sulfoxide (DMSO) or a solution of 60% acetonitrile in water with 0.1% trifluoroacetic acid

(TFA) is recommended for initial solubilization.[3]

Solubilization: To ensure the peptide is fully dissolved, gently vortex the vial or aspirate and

dispense the solution with a pipette. Visually inspect the solution to confirm that no solid

material remains.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

peptide, it is recommended to aliquot the stock solution into smaller, single-use volumes.[3]

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[3]

Experimental Use: When ready for use, thaw an aliquot on ice. The stock solution can then

be diluted to the final desired concentration using the appropriate sterile aqueous buffer for

your specific experiment.

Disposal Plan
Proper disposal of SHLP-6 and any contaminated materials is essential to prevent

environmental contamination and potential biological effects.

Logical Flow for SHLP-6 Waste Disposal
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Waste Identification

Decontamination & Segregation

Unused SHLP-6 (solution or powder)

Decontaminate with 10% bleach solution or equivalent

Contaminated Consumables (e.g., pipette tips, tubes)

Place in designated chemical waste container

Dispose via Institutional Hazardous Waste Program

Click to download full resolution via product page

Caption: A logical diagram illustrating the proper waste stream for SHLP-6 and associated

materials.

Disposal Protocol:

Decontamination: All solutions containing SHLP-6 and any materials that have come into

contact with the peptide (e.g., pipette tips, tubes, gloves) should be decontaminated. A

common and effective method is to immerse them in a 10% bleach solution for at least 30

minutes.

Segregation: After decontamination, collect all waste into a designated and clearly labeled

hazardous waste container. Do not mix with general laboratory waste.

Final Disposal: The final disposal of the hazardous waste container must be handled through

your institution's Environmental Health and Safety (EHS) office or equivalent department.

Follow all local, state, and federal regulations for chemical waste disposal.
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By adhering to these safety and handling protocols, researchers can minimize risks and ensure

the integrity of their experiments involving SHLP-6. Always consult your institution's specific

safety guidelines and the manufacturer's safety data sheet (SDS) for the most comprehensive

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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